Cas no 725234-46-8 (2-[(4-fluorophenyl)amino]-2-methylpropanoic acid)

• Product Name: 2-[(4-fluorophenyl)amino]-2-methylpropanoic acid
• CAS No: 725234-46-8
• MDL: MFCD04116933
• CID: 4657857
• Update Time: 2025-11-01

2-[(4-fluorophenyl)amino]-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)amino]-2-methylpropanoic acid

• MDL： MFCD04116933
• Inchi： InChI=1S/C10H12FNO2/c1-10(2,9(13)14)12-8-5-3-7(11)4-6-8/h3-6,12H,1-2H3,(H,13,14)
• InChI Key： KYFUAIULXKNUIY-UHFFFAOYSA-N
• SMILES： CC(C)(C(=O)O)NC1=CC=C(C=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 2-[(4-fluorophenyl)amino]-2-methylpropanoic acid

Introduction to 2-[(4-Fluorophenyl)Amino]-2-Methylpropanoic Acid (CAS No. 725234-46-8)

2-[(4-Fluorophenyl)Amino]-2-Methylpropanoic Acid, a compound with the CAS registry number 725234-46-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, often abbreviated as FPA (Fluorophenyl Propanoic Acid), is characterized by its unique structure, which combines a fluorophenyl group with a propanoic acid moiety. The presence of the fluorine atom in the aromatic ring introduces interesting electronic properties, making this compound a valuable tool for researchers exploring novel chemical reactions and biological applications.

Recent studies have highlighted the potential of FPA in drug discovery, particularly in the development of targeted therapies for various diseases. The molecule's ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated. For instance, researchers have demonstrated that FPA exhibits modest inhibitory activity against certain kinases, which are critical players in cellular signaling pathways. This finding suggests that FPA could serve as a lead compound for designing more potent inhibitors in the future.

The synthesis of FPA involves a multi-step process that combines principles from both organic and medicinal chemistry. One common approach involves the nucleophilic substitution of a suitable electrophilic fluorine-containing intermediate with an amine group derived from propanoic acid. This reaction sequence not only highlights the versatility of fluorinated compounds but also underscores the importance of precise stoichiometry and reaction conditions in achieving high yields. Recent advancements in catalytic methods have further streamlined the synthesis of FPA, making it more accessible for large-scale production.

In terms of physical properties, FPA is known to exhibit a melting point of approximately 150°C and a solubility profile that makes it suitable for both aqueous and organic solvents. These characteristics are particularly advantageous in formulation development, where solubility and stability are critical factors. Moreover, the compound's fluorescence properties under UV light have opened new avenues for its application in sensing technologies and imaging techniques.

From a biological standpoint, FPA has shown promise in preclinical models as an antioxidant agent. Its ability to scavenge free radicals and reduce oxidative stress has been linked to potential benefits in treating conditions such as neurodegenerative diseases and cardiovascular disorders. However, further studies are required to fully understand its mechanism of action and long-term effects in vivo.

Another intriguing aspect of FPA is its role in chemical biology as a probe for studying protein-ligand interactions. By incorporating fluorinated groups into its structure, this compound serves as an excellent substrate for fluorescence-based assays, enabling researchers to monitor dynamic processes at the molecular level with high precision.

In conclusion, 2-[(4-Fluorophenyl)Amino]-2-Methylpropanoic Acid (CAS No. 725234-46-8) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical biology. Its unique properties, coupled with ongoing research into its biological effects and synthetic methodologies, position it as a valuable asset for advancing scientific knowledge and technological innovation.